Cas no 43028-66-6 (Ethyl 2-acetamido-4-methylthiophene-3-carboxylate)
43028-66-6 structure
Product Name:Ethyl 2-acetamido-4-methylthiophene-3-carboxylate
CAS No:43028-66-6
MF:C10H13NO3S
MW:227.280121564865
CID:928666
PubChem ID:290215
Update Time:2025-04-19
Ethyl 2-acetamido-4-methylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-acetamido-4-methylthiophene-3-carboxylate
- AC1L6DEB
- AC1Q64E6
- AG-826
- AR-1I8041
- CTK4I6902
- ethyl 2-(acetylamino)-4-methylthiophene-3-carboxylate
- MolPort-002-810-630
- NSC153305
- ZHBROGDSPSWMPO-UHFFFAOYSA-N
- SCHEMBL11468077
- AG-826/13532001
- DTXSID70302740
- 43028-66-6
- NSC-153305
- ethyl 2-(acetylamino)-4-methyl-3-thiophenecarboxylate
- 2-acetylamino-3-ethoxycarbonyl-4-methylthiophene
-
- Inchi: 1S/C10H13NO3S/c1-4-14-10(13)8-6(2)5-15-9(8)11-7(3)12/h5H,4H2,1-3H3,(H,11,12)
- InChI Key: ZHBROGDSPSWMPO-UHFFFAOYSA-N
- SMILES: S1C=C(C)C(C(=O)OCC)=C1NC(C)=O
Computed Properties
- Exact Mass: 227.06169
- Monoisotopic Mass: 227.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.244
- Boiling Point: 385.4°C at 760 mmHg
- Flash Point: 186.9°C
- Refractive Index: 1.572
- PSA: 55.4
Ethyl 2-acetamido-4-methylthiophene-3-carboxylate Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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